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Cat. No.: B12400190 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
ChemR23-IN-1 is a potent inhibitor of ChemR23, also known as chemokine-like receptor 1

(CMKLR1).[1][2] ChemR23 is a G protein-coupled receptor that plays a crucial role in

inflammatory responses.[3][4][5] It is activated by two endogenous ligands: the peptide

chemerin and the lipid mediator resolvin E1 (RvE1). The activation of ChemR23 on immune

cells such as macrophages and dendritic cells can modulate their migration and function,

thereby influencing both the initiation and resolution of inflammation. Given its role in

inflammatory processes, ChemR23 has emerged as a promising therapeutic target for a variety

of inflammatory diseases. This document provides a detailed protocol for the proper dissolution

and storage of ChemR23-IN-1 to ensure its stability and efficacy in research applications.

Quantitative Data Summary
For consistent and reproducible experimental results, it is critical to adhere to the

recommended solubility and storage conditions for ChemR23-IN-1. The following tables

summarize these key quantitative data.

Table 1: Solubility of ChemR23-IN-1
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 201.78

Ultrasonic treatment

may be needed to aid

dissolution. Use of

newly opened,

hygroscopic DMSO is

recommended.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 ≥ 5.04

This formulation yields

a clear solution

suitable for in vivo

use.

10% DMSO, 90%

Corn Oil
≥ 2.5 ≥ 5.04

This formulation also

produces a clear

solution for in vivo

administration.

Table 2: Storage and Stability of ChemR23-IN-1

Form Storage Temperature (°C) Duration

Powder -20 3 years

4 2 years

In Solvent -80 6 months

-20 1 month

Experimental Protocols
Preparation of Stock Solutions
Materials:

ChemR23-IN-1 powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Protocol:

Equilibrate the ChemR23-IN-1 powder to room temperature before opening the vial to

prevent moisture condensation.

To prepare a 100 mg/mL stock solution, add the appropriate volume of anhydrous DMSO to

the vial of ChemR23-IN-1. For example, to 1 mg of powder, add 10 µL of DMSO.

Vortex the solution thoroughly to facilitate dissolution.

If the compound does not fully dissolve, use an ultrasonic bath for short intervals until the

solution is clear. Note that hygroscopic DMSO can significantly impact solubility; therefore,

using a fresh, unopened container of anhydrous DMSO is highly recommended.

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).

Preparation of Working Solutions for In Vitro Assays
Materials:

ChemR23-IN-1 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Protocol:

Thaw a single-use aliquot of the ChemR23-IN-1 stock solution at room temperature.
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Serially dilute the stock solution with the appropriate cell culture medium or assay buffer to

achieve the desired final concentration.

Ensure that the final concentration of DMSO in the working solution is less than 0.5% to

minimize solvent-induced cytotoxicity.

It is recommended to prepare working solutions fresh for each experiment.

Preparation of Dosing Solutions for In Vivo Studies
For in vivo experiments, it is crucial to prepare a formulation that ensures the solubility and

bioavailability of the compound. Below are two recommended protocols.

Protocol 1: Aqueous-based Formulation

Materials:

ChemR23-IN-1

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of ChemR23-IN-1 in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.

Add PEG300 to the tube (40% of the final volume) and mix thoroughly.

Add Tween-80 (5% of the final volume) and mix until the solution is homogeneous.

Add saline to reach the final desired volume (45% of the final volume) and mix well.
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Example for 1 mL of working solution: Add 100 µL of a 25 mg/mL DMSO stock solution to

400 µL of PEG300 and mix. Then, add 50 µL of Tween-80 and mix. Finally, add 450 µL of

saline to bring the total volume to 1 mL.

Protocol 2: Oil-based Formulation

Materials:

ChemR23-IN-1

DMSO

Corn Oil

Procedure:

Prepare a stock solution of ChemR23-IN-1 in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.

Add corn oil to the tube (90% of the final volume) and mix thoroughly until a clear solution is

obtained.

Example for 1 mL of working solution: Add 100 µL of a 25 mg/mL DMSO stock solution to

900 µL of corn oil and mix evenly.

Note for in vivo studies: It is recommended to prepare these dosing solutions fresh on the day

of the experiment.

Visualization of Signaling and Workflow
The following diagrams illustrate the signaling pathway of ChemR23 and a typical experimental

workflow for studying the effects of ChemR23-IN-1.
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Caption: ChemR23 signaling pathway and point of inhibition by ChemR23-IN-1.
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Caption: General experimental workflow for using ChemR23-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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